3-Amino-5-(4-fluoro-3-methoxyphenyl)benzoic acid, 95%

• IUPAC Name: 3-amino-5-(4-fluoro-3-methoxyphenyl)benzoic acid
• InChI: InChI=1S/C14H12FNO3/c1-19-13-7-8(2-3-12(13)15)9-4-10(14(17)18)6-11(16)5-9/h2-7H,16H2,1H3,(H,17,18)
• InChI Key: XILCKRQWZGSJJB-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=CC(=C1)C2=CC(=CC(=C2)N)C(=O)O)F
• Molecular Formula: C14H12FNO3
• DSSTOX Substance ID: DTXSID70690179
• Molecular Weight: 261.25 g/mol
• CAS RN: 1261978-44-2

Description

3-Amino-5-(4-fluoro-3-methoxyphenyl)benzoic acid, 95% (3A5F3MB) is an important organic acid with a wide variety of applications in scientific research. It is a colorless, crystalline solid that is highly soluble in water, ethanol, and other organic solvents. The compound has a molecular weight of 263.2 g/mol. 3A5F3MB is a versatile compound that can be used as an intermediate in the synthesis of other compounds, as a substrate for enzyme assays, and as a fluorescent probe for studying the properties of proteins.

Scientific Research Applications

3-Amino-5-(4-fluoro-3-methoxyphenyl)benzoic acid, 95% has a wide variety of applications in scientific research. It can be used as an intermediate in the synthesis of other compounds, as a substrate for enzyme assays, and as a fluorescent probe for studying the properties of proteins. Additionally, it has been used in the development of new drugs and in the study of drug metabolism. It has also been used in the study of DNA damage and repair, and in the study of cellular signaling pathways.

Mechanism of Action

3-Amino-5-(4-fluoro-3-methoxyphenyl)benzoic acid, 95% acts as a substrate for a variety of enzymes, including cytochrome P450s, cytochrome b5, and cytochrome c oxidase. It is also known to interact with a variety of proteins, including the nuclear receptor peroxisome proliferator-activated receptor gamma (PPARγ). Additionally, 3-Amino-5-(4-fluoro-3-methoxyphenyl)benzoic acid, 95% has been shown to interact with a variety of other proteins, including the transcription factor NF-κB and the enzyme histone deacetylase.
Biochemical and Physiological Effects
3-Amino-5-(4-fluoro-3-methoxyphenyl)benzoic acid, 95% has been shown to have a variety of biochemical and physiological effects. In vitro, it has been shown to have an inhibitory effect on the activity of the enzyme cytochrome P450s, which is involved in the metabolism of drugs. It has also been shown to have an inhibitory effect on the activity of the enzyme histone deacetylase, which is involved in the regulation of gene expression. Additionally, it has been shown to have an inhibitory effect on the activity of the transcription factor NF-κB, which is involved in the regulation of inflammation.

Advantages and Limitations for Lab Experiments

The advantages of using 3-Amino-5-(4-fluoro-3-methoxyphenyl)benzoic acid, 95% in laboratory experiments include its low cost, its ease of synthesis, and its wide variety of applications. Additionally, it has been shown to be stable in aqueous solutions and has a low toxicity. The main limitation of using 3-Amino-5-(4-fluoro-3-methoxyphenyl)benzoic acid, 95% in laboratory experiments is that it is not suitable for use in living organisms, as it has been shown to have toxic effects in vitro.

Future Directions

The potential future directions for the use of 3-Amino-5-(4-fluoro-3-methoxyphenyl)benzoic acid, 95% include further research into its biochemical and physiological effects, its potential use as a drug target, and its potential use as a fluorescent probe for studying the properties of proteins. Additionally, further research into its potential use as a substrate for enzyme assays and its potential use in the development of new drugs could be beneficial. Finally, further research into its potential use as a fluorescent probe for studying DNA damage and repair, and its potential use in the study of cellular signaling pathways could be beneficial.

Synthesis Methods

3-Amino-5-(4-fluoro-3-methoxyphenyl)benzoic acid, 95% can be synthesized through a two-step process using 4-fluoro-3-methoxybenzoic acid and ammonium hydroxide. First, the 4-fluoro-3-methoxybenzoic acid is dissolved in a solution of ammonium hydroxide and heated to reflux for one hour. The reaction mixture is then cooled to room temperature and filtered to remove the insoluble material. The resulting solution is then treated with an aqueous solution of sodium hydroxide to adjust the pH to 7. The solution is then heated to reflux for an additional hour, cooled, and filtered to yield a crude product. The crude product is then recrystallized from ethyl acetate to yield a pure sample of 3-Amino-5-(4-fluoro-3-methoxyphenyl)benzoic acid, 95%.